Cas no 2002332-94-5 (5-bromo-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine)

• Product Name: 5-bromo-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine
• CAS No: 2002332-94-5
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 6256944
• PubChem ID: 165470777
• Update Time: 2025-06-08

5-bromo-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine
• 5-bromo-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine
• EN300-1076215
• 2002332-94-5

• Inchi： 1S/C12H11BrN2O/c13-8-1-2-10(15-7-8)12-9-4-6-16-11(9)3-5-14-12/h1-2,4,6-7,12,14H,3,5H2
• InChI Key： DJYUNKQPSZSLRA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1C2C=COC=2CCN1

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.1Ų

Additional information on 5-bromo-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine

Research Brief on 5-bromo-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine (CAS: 2002332-94-5): Recent Advances and Applications

The compound 5-bromo-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine (CAS: 2002332-94-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5-bromo-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its fused furan-pyridine scaffold offers a promising platform for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors, showcasing its relevance in oncology research.

In addition to its synthetic utility, the compound has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2024) revealed that derivatives of 5-bromo-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine exhibit selective inhibition of protein-protein interactions involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. The study employed advanced computational docking and in vitro assays to validate these findings, underscoring the compound's mechanistic diversity.

Further investigations into the pharmacokinetic properties of this compound have also been reported. A recent ACS Chemical Biology article (2024) detailed its metabolic stability and bioavailability profiles, which are critical for its progression into clinical trials. The study utilized LC-MS/MS techniques to analyze its absorption and distribution characteristics, providing valuable insights for future drug optimization efforts.

In conclusion, 5-bromo-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine (CAS: 2002332-94-5) represents a multifaceted tool in medicinal chemistry, with applications ranging from kinase inhibition to anti-inflammatory therapy. Ongoing research continues to explore its full potential, positioning it as a compound of high interest for both academic and industrial researchers. Future directions may include structural modifications to enhance its selectivity and efficacy, as well as expanded in vivo studies to validate its therapeutic promise.